Cas no 1807002-23-8 (Methyl 4,5-bis(trifluoromethyl)-2-iodophenylacetate)

• Product Name: Methyl 4,5-bis(trifluoromethyl)-2-iodophenylacetate
• CAS No: 1807002-23-8
• MF: C₁₁H₇F₆IO₂
• MW: 412.06697678566
• CID: 4964687
• Update Time: 2023-08-24

Methyl 4,5-bis(trifluoromethyl)-2-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-bis(trifluoromethyl)-2-iodophenylacetate

• Inchi： 1S/C11H7F6IO2/c1-20-9(19)3-5-2-6(10(12,13)14)7(4-8(5)18)11(15,16)17/h2,4H,3H2,1H3
• InChI Key： HTMCGVRDAVRINX-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(F)(F)F)C=C1CC(=O)OC

Computed Properties

• Exact Mass: 411.93950 g/mol
• Monoisotopic Mass: 411.93950 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 412.07
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3